2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-cyclohexylacetamide

• IUPAC Name: 2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C15H18ClN3O3S2/c16-10-6-7-12-13(8-10)24(21,22)19-15(18-12)23-9-14(20)17-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,17,20)(H,18,19)
• InChI Key: IVJACAPWXXLHSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl
• Molecular Formula: C15H18ClN3O3S2
• Molecular Weight: 387.9 g/mol
• CAS No.: 899966-08-6

Description

2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C15H18ClN3O3S2 and its molecular weight is 387.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antioxidant Evaluation

Compounds related to the query chemical have been synthesized and evaluated for their antioxidant and antitumor activities. For instance, certain N-substituted-2-amino-1,3,4-thiadiazoles have shown promising results in cytotoxicity and antioxidant activities. The synthesis of these compounds involves reactions with chloroacetyl chloride among other reagents, leading to the formation of various derivatives with significant biological activities (Hamama et al., 2013).

Heterocyclic Syntheses

Thiourea-acetamides serve as starting materials for one-pot cascade reactions to synthesize various heterocycles with excellent atom economy. These reactions result in the formation of heterocycles like 2-iminothiazoles and thioparabanic acids, showcasing the versatility of thiourea-acetamides in generating diverse heterocyclic systems with potential research applications (Schmeyers & Kaupp, 2002).

Insecticidal Assessment

New heterocyclic compounds incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. This research highlights the potential use of thiadiazole derivatives in developing novel insecticides (Fadda et al., 2017).

Antibacterial Agents

Novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives containing quinoline linkages have been synthesized and demonstrated potent antibacterial activity against various microorganisms. This research indicates the potential of such compounds in the development of new antibacterial agents (Bhoi et al., 2015).

Mechanism of Action

Target of Action

The primary target of the compound 2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclohexylacetamide is the KATP channel . This channel is a type of potassium channel that is sensitive to the levels of ATP in the body. It plays a crucial role in regulating the release of insulin from pancreatic beta cells .

Mode of Action

The compound 2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclohexylacetamide acts as a KATP channel activator . It binds to the KATP channel, leading to its opening. This action results in the efflux of potassium ions, which hyperpolarizes the cell membrane and inhibits the release of insulin .

Biochemical Pathways

The action of 2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclohexylacetamide on the KATP channel affects the insulin signaling pathway . By inhibiting the release of insulin, it impacts glucose uptake and metabolism in peripheral tissues. This can lead to increased blood glucose levels, a condition known as hyperglycemia .

Result of Action

The molecular effect of 2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-cyclohexylacetamide’s action is the inhibition of insulin release, leading to hyperglycemia . On a cellular level, it causes the hyperpolarization of pancreatic beta cells, reducing their ability to respond to increases in blood glucose levels .